β-Butyrolactone
β-Butyrolactone
Beta-butyrolactone is a clear colorless liquid with an acetone-like odor. (NTP, 1992)
Beta-Butyrolactone is a beta-lactone.
Beta-Butyrolactone is a beta-lactone.
Brand Name:
Vulcanchem
CAS No.:
3068-88-0
VCID:
VC0051020
InChI:
InChI=1S/C4H6O2/c1-3-2-4(5)6-3/h3H,2H2,1H3
SMILES:
CC1CC(=O)O1
Molecular Formula:
C4H6O2
Molecular Weight:
86.09 g/mol
β-Butyrolactone
CAS No.: 3068-88-0
Reference Standards
VCID: VC0051020
Molecular Formula: C4H6O2
Molecular Weight: 86.09 g/mol
| CAS No. | 3068-88-0 |
|---|---|
| Product Name | β-Butyrolactone |
| Molecular Formula | C4H6O2 |
| Molecular Weight | 86.09 g/mol |
| IUPAC Name | 4-methyloxetan-2-one |
| Standard InChI | InChI=1S/C4H6O2/c1-3-2-4(5)6-3/h3H,2H2,1H3 |
| Standard InChIKey | GSCLMSFRWBPUSK-UHFFFAOYSA-N |
| SMILES | CC1CC(=O)O1 |
| Canonical SMILES | CC1CC(=O)O1 |
| Boiling Point | 160 to 163 °F at 29 mm Hg (NTP, 1992) |
| Density | 1.0555 at 68 °F (NTP, 1992) |
| Flash Point | 140 °F (NTP, 1992) |
| Melting Point | -46.3 °F (NTP, 1992) |
| Physical Description | Beta-butyrolactone is a clear colorless liquid with an acetone-like odor. (NTP, 1992) |
| Description | Beta-butyrolactone is a clear colorless liquid with an acetone-like odor. (NTP, 1992) Beta-Butyrolactone is a beta-lactone. |
| Solubility | greater than or equal to 100 mg/mL at 73° F (NTP, 1992) |
| Synonyms | 3-Hydroxybutyric Acid β-Lactone; β-Hydroxybutyric Acid Lactone; (RS)-β-Butyrolactone; (±)-β-Butyrolactone; (±)-β-Methylpropiolactone; 3-Hydroxybutyric Acid Lactone; 4-Methyl-2-oxetanone; 3-Hydroxybutanoic Acid β-Lactone; DL-β-Butyrolactone; rac-β-Bu |
| Vapor Pressure | 0.5 mm Hg at 108 °F ; 5.5 mm Hg at 124° F; 18.5 mm Hg at 163° F (NTP, 1992) |
| PubChem Compound | 18303 |
| Last Modified | Nov 11 2021 |
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